Cas no 142457-04-3 (6-Oxa-3-azabicyclo[3.1.0]hexane-1-carboxylicacid, 4-hydroxy-5-methyl-4-(1-methylethyl)-2-oxo-, methyl ester)

6-Oxa-3-azabicyclo[3.1.0]hexane-1-carboxylicacid, 4-hydroxy-5-methyl-4-(1-methylethyl)-2-oxo-, methyl ester structure
142457-04-3 structure
Product name:6-Oxa-3-azabicyclo[3.1.0]hexane-1-carboxylicacid, 4-hydroxy-5-methyl-4-(1-methylethyl)-2-oxo-, methyl ester
CAS No:142457-04-3
MF:C10H15NO5
MW:229.229803323746
CID:145387
PubChem ID:10443787

6-Oxa-3-azabicyclo[3.1.0]hexane-1-carboxylicacid, 4-hydroxy-5-methyl-4-(1-methylethyl)-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 6-Oxa-3-azabicyclo[3.1.0]hexane-1-carboxylicacid, 4-hydroxy-5-methyl-4-(1-methylethyl)-2-oxo-, methyl ester
    • 6-Oxa-3-azabicyclo[3.1.0]hexane-1-carboxylicacid, 4-hydroxy-5-methyl-4-(1-methylethyl)-2-oxo-,...
    • methyl 4-hydroxy-5-methyl-2-oxo-4-propan-2-yl-6-oxa-3-azabicyclo[3.1.0]hexane-1-carboxylate
    • 3,4-Epoxy-5-hydroxy-5-isopropyl-3-(methoxycarbonyl)-4-methyl-γ-butyrolactam
    • 6-Oxa-3-azabicyclo(3.1.0)hexane-1-carboxylic acid, 4-hydroxy-5-methyl-4-(1-methylethyl)-2-oxo-, methyl ester
    • AC1L4CIO
    • CCRIS 4985
    • LS-98570
    • methyl 2-hydroxy-1-methyl-4-oxo-2-propan-2-yl-6-oxa-3-azabicyclo[3.1.0]hexane-5-carboxylate
    • methyl 4-hydroxy-5-methyl-2-oxo-4-(propan-2-yl)-6-oxa-3-azabicyclo[3.1.0]hexane-1-carboxylate
    • methyl (1S,5R)-4-hydroxy-5-methyl-2-oxo-4-propan-2-yl-6-oxa-3-azabicyclo[3.1.0]hexane-1-carboxylate
    • 3,4-Epoxy-5-hydroxy-5-isopropyl-3-(methoxycarbonyl)-4-methyl-gamma-butyrolactam
    • UNII-1BD57QS2QB
    • Q27252192
    • 142457-04-3
    • 3,4-EPOXY-5-HYDROXY-5-ISOPROPYL-3-(METHOXYCARBONYL)-4-METHYL-.GAMMA.-BUTYROLACTAM
    • 1BD57QS2QB
    • Inchi: InChI=1S/C10H15NO5/c1-5(2)10(14)8(3)9(16-8,6(12)11-10)7(13)15-4/h5,14H,1-4H3,(H,11,12)
    • InChI Key: GOEKRDSMCCRNOB-UHFFFAOYSA-N
    • SMILES: COC(C12C(=O)NC(O)(C(C)C)C1(C)O2)=O

Computed Properties

  • Exact Mass: 229.09500
  • Monoisotopic Mass: 229.09502258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.2Ų
  • XLogP3: -0.2

Experimental Properties

  • PSA: 88.16000
  • LogP: -0.50970

6-Oxa-3-azabicyclo[3.1.0]hexane-1-carboxylicacid, 4-hydroxy-5-methyl-4-(1-methylethyl)-2-oxo-, methyl ester Related Literature

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